Cas no 2228653-27-6 (2-(3-amino-1-fluoropropyl)-4,6-difluorophenol)

• Product Name: 2-(3-amino-1-fluoropropyl)-4,6-difluorophenol
• CAS No: 2228653-27-6
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6335163
• PubChem ID: 165694976
• Update Time: 2025-06-14

2-(3-amino-1-fluoropropyl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1-fluoropropyl)-4,6-difluorophenol
• 2228653-27-6
• EN300-1798602

• Inchi： 1S/C9H10F3NO/c10-5-3-6(7(11)1-2-13)9(14)8(12)4-5/h3-4,7,14H,1-2,13H2
• InChI Key： STDWFHPLBRRDBW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1O)F)F)CCN

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-amino-1-fluoropropyl)-4,6-difluorophenol

Comprehensive Overview of 2-(3-amino-1-fluoropropyl)-4,6-difluorophenol (CAS No. 2228653-27-6)

2-(3-amino-1-fluoropropyl)-4,6-difluorophenol (CAS No. 2228653-27-6) is a fluorinated phenolic compound with a unique structural framework, combining an amino-fluoropropyl side chain with a difluorophenol core. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy.

The synthesis of 2-(3-amino-1-fluoropropyl)-4,6-difluorophenol involves multi-step organic reactions, including fluorination and amination processes. Its CAS No. 2228653-27-6 serves as a critical identifier in chemical databases, facilitating global collaboration among scientists. Recent studies highlight its utility in developing fluoro-pharmaceuticals, a rapidly growing niche driven by the demand for more effective and safer therapeutics. The compound’s fluorine-rich structure also aligns with the rising interest in sustainable chemistry, as fluorine substituents often improve compound efficiency while reducing environmental persistence.

In the context of AI-driven drug discovery, 2-(3-amino-1-fluoropropyl)-4,6-difluorophenol has been explored via computational modeling to predict its interactions with biological targets. This approach resonates with the industry’s shift toward in silico screening, a cost-effective alternative to traditional high-throughput methods. Additionally, its potential applications in agrochemicals—such as designing next-generation herbicides—reflect broader societal concerns about food security and sustainable farming practices. These intersections make the compound a focal point for interdisciplinary research.

From a commercial perspective, the demand for fluorinated building blocks like CAS No. 2228653-27-6 is rising, driven by patents filed in the pharmaceutical and specialty chemicals sectors. Regulatory agencies emphasize rigorous purity standards, ensuring its safe use in lab settings. As the scientific community prioritizes green chemistry, innovations in synthesizing this compound with minimal waste generation are likely to dominate future discussions. Its compatibility with bioconjugation techniques further expands its utility in diagnostics and therapeutics.

In summary, 2-(3-amino-1-fluoropropyl)-4,6-difluorophenol exemplifies the convergence of advanced chemical synthesis and cutting-edge applications. Its relevance to drug development, materials science, and sustainability ensures its continued prominence in research pipelines. For those exploring fluorine chemistry or bioactive intermediates, this compound offers a compelling case study in innovation and adaptability.